1-(2-fluorobenzyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H25FN2O/c1-16-6-8-17(9-7-16)14-23-21(25)18-10-12-24(13-11-18)15-19-4-2-3-5-20(19)22/h2-9,18H,10-15H2,1H3,(H,23,25)
• InChI Key: OGOAEEDTJSGHKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C21H25FN2O
• Molecular Weight: 340.4 g/mol

Description

1-(2-fluorobenzyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide, also known as FUB-PB-22, is a synthetic cannabinoid that has gained popularity in recent years. It belongs to the class of indole-based cannabinoids and has a similar structure to other synthetic cannabinoids like JWH-018 and AM-2201. FUB-PB-22 has been used extensively in scientific research for its potential therapeutic applications.

Mechanism of Action

1-(2-fluorobenzyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide acts on the endocannabinoid system, which is involved in regulating various physiological processes like pain, mood, appetite, and immune function. It binds to the CB1 and CB2 receptors in the brain and other parts of the body, leading to the activation of various signaling pathways. This results in the modulation of neurotransmitter release and the regulation of cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory properties, which make it a potential treatment for pain and inflammation. This compound has also been shown to have anti-cancer properties, which make it a potential treatment for various types of cancer.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is easy to synthesize and has a high purity level, which makes it ideal for use in scientific research. This compound is also stable and has a long shelf life, which makes it easy to store and transport. However, this compound has some limitations for lab experiments. It is a potent synthetic cannabinoid and can be toxic in high doses. It also has a short half-life, which makes it difficult to study its long-term effects.

Future Directions

For the use of 1-(2-fluorobenzyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide include the development of new treatments for pain, inflammation, cancer, and neurological disorders.

Scientific Research Applications

1-(2-fluorobenzyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide has been used extensively in scientific research for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. This compound has also been studied for its potential use as a treatment for neurological disorders like epilepsy and Parkinson's disease.